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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of N-Nitroso
Lidocaine, a potential genotoxic impurity in Lidocaine drug products. The guide details the
expected data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and
Infrared (IR) spectroscopy, and provides comprehensive experimental protocols for its
identification and quantification. This document is intended to support researchers, quality
control analysts, and drug development professionals in ensuring the safety and quality of
pharmaceutical products.

Introduction to N-Nitroso Lidocaine

N-Nitroso Lidocaine, chemically known as N-(2,6-dimethylphenyl)-2-
(ethyl(nitroso)amino)acetamide, is a nitrosamine impurity that can form during the synthesis or
storage of Lidocaine. Due to the classification of many N-nitroso compounds as probable
human carcinogens, regulatory agencies such as the U.S. Food and Drug Administration (FDA)
and the United States Pharmacopeia (USP) have established stringent guidelines for their
control in pharmaceutical products.[1][2][3][4][5] Robust and sensitive analytical methods are
therefore essential for the detection and quantification of N-Nitroso Lidocaine at trace levels.
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Predicted Spectroscopic Data

While a comprehensive public dataset for N-Nitroso Lidocaine is not readily available, this
section presents predicted spectroscopic data based on the analysis of structurally similar
compounds, including N-nitroso-N-alkylanilines and N-nitroso amides, as well as general
principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of N-Nitroso Lidocaine. Due
to the restricted rotation around the N-N bond, N-nitrosamines can exist as a mixture of (E) and
(2) isomers, which may be observable as separate sets of signals in the NMR spectrum.

Table 1: Predicted *H NMR Spectroscopic Data for N-Nitroso Lidocaine

Chemical Shift o . Assighment
Multiplicity Integration Notes
(3) ppm (Proposed)
May show
) distinct signals
~1.0-14 Triplet 3H -CH2-CHs
for (E) and (2)
isomers.
~2.2-24 Singlet 6H Ar-CHs
May show
distinct signals
~3.5-4.2 Quartet 2H -CHz2-CHs
for (E) and (2)
isomers.
May show
) distinct signals
~4.0-4.8 Singlet 2H -N-CH2-C=0
for (E) and (2)
isomers.
~7.0-7.3 Multiplet 3H Aromatic protons
~9.0-9.5 Singlet (broad) 1H -NH- Amide proton.

Table 2: Predicted 3C NMR Spectroscopic Data for N-Nitroso Lidocaine
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Chemical Shift (6) ppm Assignment (Proposed)
~12 - 15 -CH2-CHs

~18 - 20 Ar-CHs

~45 - 55 -CH2-CHs

~50 - 60 -N-CH2-C=0

~125-130 Aromatic CH

~135- 140 Aromatic quaternary C
~165 - 170 -C=0

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique for the detection and quantification of N-
Nitroso Lidocaine. The fragmentation pattern can provide valuable structural information.

Table 3: Predicted Mass Spectrometry Data for N-Nitroso Lidocaine

m/z (Proposed) Interpretation
235.13 [M+H]* (Protonated Molecule)
205.12 [M+H - NOJ* (Loss of nitric oxide)

[M+H - NO - COJ* (Subsequent loss of carbon
177.13 _

monoxide)
149.12 [Fragment from cleavage of the N-CH2 bond]
121.09 [2,6-dimethylaniline fragment]

The loss of the nitroso group (NO, 30 Da) is a characteristic fragmentation pathway for N-
nitrosamines.[6][7]

Infrared (IR) Spectroscopy
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Infrared spectroscopy is useful for identifying the key functional groups present in N-Nitroso
Lidocaine.

Table 4: Predicted Infrared (IR) Absorption Bands for N-Nitroso Lidocaine

Wavenumber (cm~?) Intensity Assignment (Proposed)
~3300 Medium N-H stretch (amide)

~2970 Medium C-H stretch (aliphatic)
~1680 Strong C=0 stretch (amide)
~1530 Medium N-H bend (amide)

~1450 Strong N=0 stretch (nitroso)
~1050 Medium N-N stretch (nitroso)

~770 Strong C-H bend (aromatic)

The N=0O stretching vibration in nitrosamines typically appears in the region of 1430-1460 cm~2.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of N-Nitroso
Lidocaine, designed to be consistent with regulatory expectations for the analysis of
pharmaceutical impurities.[8][9][10]

NMR Spectroscopy

Objective: To obtain high-resolution *H and 13C NMR spectra for structural confirmation.
Instrumentation: 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

» Accurately weigh approximately 5-10 mg of the N-Nitroso Lidocaine reference standard.

¢ Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g.,
Chloroform-d, DMSO-ds).
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o Transfer the solution to a 5 mm NMR tube.
IH NMR Acquisition Parameters (Example):

e Pulse Program: Standard single pulse (zg30)
e Number of Scans: 16

» Relaxation Delay: 2.0 s

e Acquisition Time: 4.0 s

e Spectral Width: 20 ppm

e Temperature: 298 K

13C NMR Acquisition Parameters (Example):

e Pulse Program: Proton-decoupled single pulse (zgpg30)
» Number of Scans: 1024

o Relaxation Delay: 2.0 s

e Acquisition Time: 1.5 s

e Spectral Width: 240 ppm

e Temperature: 298 K

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the spectrum.

Perform baseline correction.

Calibrate the chemical shift scale using the residual solvent peak as a reference.
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Mass Spectrometry (LC-MS/MS)

Objective: To develop a sensitive and selective method for the quantification of N-Nitroso
Lidocaine.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a
tandem mass spectrometer (MS/MS).

Chromatographic Conditions (Example):

e Column: C18, 2.1 x 100 mm, 1.8 pm

» Mobile Phase A: 0.1% Formic acid in water

» Mobile Phase B: 0.1% Formic acid in acetonitrile

» Gradient: 10% B to 90% B over 10 minutes

e Flow Rate: 0.3 mL/min

e Column Temperature: 40 °C

e Injection Volume: 5 uL

Mass Spectrometry Conditions (Example):

« lonization Mode: Positive Electrospray lonization (ESI+)

e Scan Type: Multiple Reaction Monitoring (MRM)

e Precursor lon (Q1): 235.1 m/z

e Product lons (Q3): 205.1 m/z (quantifier), 177.1 m/z (qualifier)
o Collision Energy: Optimized for the specific instrument and transitions.
e Source Temperature: 500 °C

Sample Preparation:
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» Prepare a stock solution of N-Nitroso Lidocaine reference standard in methanol at a
concentration of 100 pg/mL.

e Prepare a series of calibration standards by serially diluting the stock solution with a suitable
diluent (e.g., 50:50 water:acetonitrile).

e For drug product analysis, dissolve a known amount of the drug product in the diluent to
achieve a target concentration within the calibration range. Sample extraction or clean-up
may be necessary depending on the matrix.

Infrared (IR) Spectroscopy

Objective: To obtain an infrared spectrum for the identification of functional groups.

Instrumentation: Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total
Reflectance (ATR) accessory.

Sample Preparation:

e Place a small amount of the N-Nitroso Lidocaine reference standard directly onto the ATR
crystal.

e Apply pressure using the ATR anvil to ensure good contact between the sample and the
crystal.

Acquisition Parameters (Example):

Spectral Range: 4000 - 400 cm~1

Resolution: 4 cm—!

Number of Scans: 32

Apodization: Happ-Genzel
Data Processing:

o Perform a background scan with a clean, empty ATR crystal.
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¢ Acquire the sample spectrum.

e The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the absorbance spectrum.

Workflow and Logical Relationships

The following diagrams illustrate the overall workflow for the spectroscopic analysis of N-
Nitroso Lidocaine and the logical relationship between the analytical techniques.

Sample Preparation Spectroscopic Analysis Data Interpretation

Solid Sample for IR 'S FTIR-ATR 5[ Functional Group
Identification
Final Result
| LeAtEE »| Quantification Comprehensive Analytical Report

Dissolution in NMR Spectroscopy ( P
B es SevErh (tH, 15C) Structural Elucidation

Dilution for
LC-MS

N-Nitroso Lidocaine Sample

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of N-Nitroso Lidocaine.
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Caption: Logical relationships between analytical techniques.

Conclusion

The spectroscopic analysis of N-Nitroso Lidocaine is a critical component of ensuring the
safety of Lidocaine-containing pharmaceuticals. This guide provides a framework for the
identification and quantification of this impurity using NMR, MS, and IR spectroscopy. The
presented data, while predictive, is based on sound chemical principles and data from
analogous structures. The detailed experimental protocols offer a starting point for method
development and validation in a regulated laboratory environment. Adherence to regulatory
guidelines, such as those from the FDA and USP, is paramount in the control of nitrosamine

impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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